N-methyl-1-(3-phenyl-1H-pyrazol-5-yl)methanamine oxalate
Description
“N-methyl-1-(3-phenyl-1H-pyrazol-5-yl)methanamine oxalate” is a chemical compound with the empirical formula C13H15N3O4 . It belongs to the class of pyrazoles, which are heterocyclic compounds with a 5-membered ring structure made up of three carbon atoms and two nitrogen atoms .
Synthesis Analysis
The synthesis of pyrazole compounds involves various strategies such as multicomponent approach, dipolar cycloadditions, cyclocondensation of hydrazine with carbonyl system, using heterocyclic system and multicomponent approach . Specific synthesis methods for “N-methyl-1-(3-phenyl-1H-pyrazol-5-yl)methanamine oxalate” are not available in the retrieved data.
Molecular Structure Analysis
Pyrazole (C3H3N2H) is a simple doubly unsaturated five-membered heterocyclic aromatic ring molecule comprising two nitrogen (N) atoms at positions 1- and 2- and three carbon © atoms . The specific molecular structure of “N-methyl-1-(3-phenyl-1H-pyrazol-5-yl)methanamine oxalate” is not available in the retrieved data.
Physical And Chemical Properties Analysis
“N-methyl-1-(3-phenyl-1H-pyrazol-5-yl)methanamine oxalate” has a molecular weight of 277.28 . Additional physical and chemical properties are not available in the retrieved data.
Scientific Research Applications
- Application : These compounds act as selective and orally active dipeptidylpeptidase 4 (DPP-4) inhibitors, which are promising antidiabetic agents .
- Application : These molecules, including N-methyl-1-(3-phenyl-1H-pyrazol-5-yl)methanamine oxalate, help explore how small structural changes affect the supramolecular environment .
- Application : N-Methyl-1-(5-phenyl-1H-pyrazol-3-yl)methanamine oxalate derivatives may exhibit antifungal properties due to their specific electrostatic interactions .
- Application : These compounds could potentially serve as antioxidants and anticancer agents, contributing to ongoing research in cancer therapy .
Antidiabetic Agents
Supramolecular Chemistry
Antifungal Activity
Antioxidant and Anticancer Activities
Heterocyclic Building Blocks
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-methyl-1-(3-phenyl-1H-pyrazol-5-yl)methanamine oxalate involves the reaction of N-methyl-1-(3-phenyl-1H-pyrazol-5-yl)methanamine with oxalic acid.", "Starting Materials": [ "N-methyl-1-(3-phenyl-1H-pyrazol-5-yl)methanamine", "Oxalic acid" ], "Reaction": [ "To a solution of N-methyl-1-(3-phenyl-1H-pyrazol-5-yl)methanamine in methanol, add oxalic acid.", "Heat the reaction mixture at reflux for 2 hours.", "Cool the reaction mixture to room temperature and filter the precipitated solid.", "Wash the solid with cold methanol and dry under vacuum to obtain N-methyl-1-(3-phenyl-1H-pyrazol-5-yl)methanamine oxalate." ] } | |
CAS RN |
1207529-87-0 |
Molecular Formula |
C13H15N3O4 |
Molecular Weight |
277.28 |
IUPAC Name |
N-methyl-1-(3-phenyl-1H-pyrazol-5-yl)methanamine;oxalic acid |
InChI |
InChI=1S/C11H13N3.C2H2O4/c1-12-8-10-7-11(14-13-10)9-5-3-2-4-6-9;3-1(4)2(5)6/h2-7,12H,8H2,1H3,(H,13,14);(H,3,4)(H,5,6) |
InChI Key |
PDMXQCURSULJKQ-UHFFFAOYSA-N |
SMILES |
CNCC1=CC(=NN1)C2=CC=CC=C2.C(=O)(C(=O)O)O |
solubility |
not available |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![6,11-bis(2-chloroacetyl)-6,11-dihydro-5H-pyrido[2,3-b][1,5]benzodiazepin-5-one](/img/structure/B2445325.png)
![2-[[3-(3-Methoxyphenyl)-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl]acetamide](/img/structure/B2445326.png)
![N-benzyl-2-[2-(3,5-dimethylpyrazol-1-yl)-4-methyl-6-oxopyrimidin-1-yl]acetamide](/img/structure/B2445327.png)
![(1alpha,5alpha,6alpha)-3-Benzyl-3-azabicyclo[3.1.0]hexane-6-methanol Hydrochloride](/img/structure/B2445329.png)
![N-(4-{[(7-methoxy-2-oxochromen-4-yl)methyl]amino}phenyl)-N-methylacetamide](/img/structure/B2445330.png)
![N-benzyl-N''-[2-[4-(2-fluorophenyl)piperazino]-2-(2-furyl)ethyl]oxamide](/img/structure/B2445333.png)
![2-((3-(4-methoxybenzyl)-4-oxo-3,4-dihydropyrido[3',2':4,5]thieno[3,2-d]pyrimidin-2-yl)thio)-N-(o-tolyl)acetamide](/img/structure/B2445334.png)
![5-Chloro-N-[(E)-3-methylsulfonylprop-2-enyl]-1,3-thiazole-2-carboxamide](/img/structure/B2445336.png)
![N-(4-(4-methoxypiperidin-1-yl)phenyl)-4-oxo-2,4,5,6-tetrahydro-1H-pyrrolo[3,2,1-ij]quinoline-8-sulfonamide](/img/structure/B2445346.png)